Cas no 1245469-21-9 (3-(2-fluoro-6-methoxyphenoxy)azetidine)

• Product Name: 3-(2-fluoro-6-methoxyphenoxy)azetidine
• CAS No: 1245469-21-9
• MF: C₁₀H₁₂FNO₂
• MW: 197.206186294556
• CID: 6287781
• PubChem ID: 129932538
• Update Time: 2025-05-20

3-(2-fluoro-6-methoxyphenoxy)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluoro-6-methoxyphenoxy)azetidine
• 1245469-21-9
• EN300-1853609
• A1-20736

• Inchi： 1S/C10H12FNO2/c1-13-9-4-2-3-8(11)10(9)14-7-5-12-6-7/h2-4,7,12H,5-6H2,1H3
• InChI Key： JWXLWPORKMBMRZ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1OC1CNC1)OC

Computed Properties

• Exact Mass: 197.08520679g/mol
• Monoisotopic Mass: 197.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 30.5Ų

Additional information on 3-(2-fluoro-6-methoxyphenoxy)azetidine

Introduction to 3-(2-fluoro-6-methoxyphenoxy)azetidine (CAS No: 1245469-21-9)

3-(2-fluoro-6-methoxyphenoxy)azetidine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. With a CAS number of 1245469-21-9, this compound belongs to the class of azetidine derivatives, which are known for their versatility in drug design. The presence of both fluoro and methoxy substituents on the aromatic ring enhances its pharmacological profile, making it a promising candidate for further investigation.

The molecular structure of 3-(2-fluoro-6-methoxyphenoxy)azetidine consists of an azetidine ring linked to a phenoxy group, which is further substituted with a fluoro atom at the 2-position and a methoxy group at the 6-position. This arrangement imparts specific electronic and steric properties that can influence its interactions with biological targets. The fluoro substituent, in particular, is well-documented for its ability to modulate metabolic stability and binding affinity, while the methoxy group contributes to hydrophilicity and solubility.

In recent years, there has been a surge in research focusing on azetidine derivatives as they exhibit a wide range of biological activities. These compounds have been explored for their potential in treating various diseases, including inflammatory disorders, infectious diseases, and cancer. The structural features of 3-(2-fluoro-6-methoxyphenoxy)azetidine make it an intriguing molecule for medicinal chemists seeking to develop novel therapeutic agents.

One of the most compelling aspects of this compound is its potential as a scaffold for drug development. The azetidine ring provides a rigid core that can be modified to optimize binding interactions with biological targets. Additionally, the phenoxy group serves as a versatile handle for further functionalization, allowing chemists to tailor the molecule's properties as needed. This flexibility has led to several studies investigating analogs of 3-(2-fluoro-6-methoxyphenoxy)azetidine to identify more potent and selective pharmacological agents.

Recent advancements in computational chemistry have also played a crucial role in understanding the behavior of 3-(2-fluoro-6-methoxyphenoxy)azetidine. Molecular modeling studies have revealed insights into its binding mode with various biological targets, providing valuable guidance for rational drug design. These computational approaches have helped researchers predict the compound's efficacy and potential side effects, thereby accelerating the drug discovery process.

The synthesis of 3-(2-fluoro-6-methoxyphenoxy)azetidine presents both challenges and opportunities for synthetic chemists. The presence of sensitive functional groups requires careful optimization of reaction conditions to ensure high yields and purity. However, recent methodologies have demonstrated effective strategies for constructing this molecule efficiently. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to introduce the fluoro and methoxy substituents with high precision.

Biological evaluation of 3-(2-fluoro-6-methoxyphenoxy)azetidine has shown promising results in preclinical studies. Initial assays have indicated that this compound exhibits inhibitory activity against certain enzymes and receptors implicated in disease pathways. These findings warrant further investigation into its therapeutic potential. Researchers are particularly interested in exploring its effects on enzymes involved in inflammation and cancer progression, as well as its interaction with membrane receptors.

The role of fluorine atoms in pharmaceuticals cannot be overstated. Their incorporation into drug molecules often enhances pharmacokinetic properties such as bioavailability and metabolic stability. In the case of 3-(2-fluoro-6-methoxyphenoxy)azetidine, the fluorine atom at the 2-position likely contributes to these favorable properties, making it an attractive candidate for further development. Additionally, fluorine's ability to influence electronic distributions can fine-tune binding interactions with biological targets.

Methoxy groups are another common feature in drug design due to their ability to increase solubility and hydrophilicity. In 3-(2-fluoro-6-methoxyphenoxy)azetidine, the methoxy substituent at the 6-position likely enhances water solubility, which is crucial for oral bioavailability and tissue distribution. This balance between hydrophilic and lipophilic properties is often key to developing effective therapeutics.

The future prospects for 3-(2-fluoro-6-methoxyphenoxy)azetidine are promising, with ongoing research aimed at optimizing its pharmacological profile and exploring new applications. Collaborative efforts between synthetic chemists, computational modelers, and biologists are essential to fully realize its potential as a therapeutic agent. As our understanding of biological systems continues to grow, compounds like 3-(2-fluoro-6-methoxyphenoxy)azetidine will play an increasingly important role in addressing unmet medical needs.